Cas no 131077-98-0 (Adenosine,5'-deoxy-5',5'-difluoro- (9CI))

Adenosine,5'-deoxy-5',5'-difluoro- (9CI) structure
131077-98-0 structure
Product Name:Adenosine,5'-deoxy-5',5'-difluoro- (9CI)
CAS No:131077-98-0
MF:C10H11F2N5O3
MW:287.222848176956
CID:149986
PubChem ID:3083166
Update Time:2025-04-19

Adenosine,5'-deoxy-5',5'-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,5'-deoxy-5',5'-difluoro- (9CI)
    • (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(difluoromethyl)oxolane-3,4-diol
    • 5'-deoxy-5',5'-difluoroadenosine
    • 5'-deoxy-5'-difluoroadenosine
    • 9-(5-Deoxy-5,5-difluoropentofuranosyl)-9H-purin-6-amine
    • DTXSID40927065
    • 131077-98-0
    • 5',5'-difluoro-5'-deoxyadenosine
    • (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-(difluoromethyl)tetrahydrofuran-3,4-diol
    • SCHEMBL8990546
    • 5-Ddfa
    • Adenosine, 5'-deoxy-5',5'-difluoro-
    • Inchi: 1S/C10H11F2N5O3/c11-7(12)6-4(18)5(19)10(20-6)17-2-16-3-8(13)14-1-15-9(3)17/h1-2,4-7,10,18-19H,(H2,13,14,15)/t4-,5+,6-,10+/m0/s1
    • InChI Key: YQLJSFYLQCBEKY-LKCKTBJASA-N
    • SMILES: FC([C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)F

Computed Properties

  • Exact Mass: 287.08313
  • Monoisotopic Mass: 287.082996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 119

Experimental Properties

  • Density: 2.1
  • Boiling Point: 612.3°Cat760mmHg
  • Flash Point: 324.1°C
  • Refractive Index: 1.807
  • PSA: 119.31
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